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Compound of Interest

Propylene glycol isoceteth-3
Compound Name:
acetate

Cat. No.: B574843

Propylene Glycol Isoceteth-3 Acetate: A
Technical Guide

CAS Number: 93385-13-8 Molecular Formula: C2sHs004

This technical guide provides a comprehensive overview of Propylene Glycol Isoceteth-3
Acetate, a synthetic ester with applications in various industries. The information is tailored for
researchers, scientists, and drug development professionals, focusing on its chemical identity,
properties, and analytical methodologies.

Chemical and Physical Properties

Propylene Glycol Isoceteth-3 Acetate is the acetic acid ester of the ether formed from
propylene glycol and a polyethylene glycol derivative of isocetyl alcohol. In its raw form, it is a
clear, white, or pale yellow liquid.[1] Its primary functions in formulations are as a skin
conditioning agent and an emulsifier, preventing the separation of oil and water phases.[1] It is
also utilized as a pigment wetter, particularly in liquid foundations.[1]
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Synthesis

While a specific, detailed experimental protocol for the synthesis of Propylene Glycol
Isoceteth-3 Acetate is not readily available in the public domain, its synthesis can be inferred
from the general synthesis of propylene glycol ethers and esters. The process would likely
involve a two-step reaction:

o Alkoxylation: The reaction of isocetyl alcohol with propylene oxide and ethylene oxide to form
the isoceteth-3 intermediate. This is an ethoxylation and propoxylation process.

 Esterification: The subsequent reaction of the isoceteth-3 intermediate with acetic acid or its
derivative to form the final acetate ester.

The logical workflow for this synthesis is depicted in the following diagram.
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General Synthesis Workflow for Propylene Glycol Isoceteth-3 Acetate

Isocetyl Alcohol

Propylene Oxide &
Ethylene Oxide

Alkoxylation

Isoceteth-3 Intermediate Acetic Acid

Esterification

Propylene Glycol Isoceteth-3 Acetate

Click to download full resolution via product page

Caption: A diagram illustrating the general two-step synthesis process for Propylene Glycol

Isoceteth-3 Acetate.

Experimental Protocols & Analytical Methods

Detailed, validated experimental protocols for the analysis of Propylene Glycol Isoceteth-3

Acetate are not widely published. However, based on the analysis of similar compounds like

propylene glycol and polyethylene glycols (PEGS), suitable analytical methods can be

proposed.
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Gas Chromatography (GC): For the analysis of propylene glycol and its derivatives, gas
chromatography is a primary method. A flame ionization detector (FID) or mass spectrometry
(MS) can be used for quantification. Sample preparation may involve derivatization to improve
volatility and chromatographic performance.

High-Performance Liquid Chromatography (HPLC): For the analysis of PEG ethers, which are
structurally related, reversed-phase HPLC with an evaporative light scattering detector (ELSD)
or mass spectrometry can be employed. This is particularly useful for separating and
quantifying components in complex matrices.

Matrix-Assisted Laser Desorption/lonization Time-of-Flight Mass Spectrometry (MALDI-TOF
MS): This technique is effective for the analysis of polyethylene glycols and could be adapted
for the characterization of Propylene Glycol Isoceteth-3 Acetate, especially for determining
its molecular weight distribution.

The following diagram outlines a general workflow for the analysis of a compound like
Propylene Glycol Isoceteth-3 Acetate in a cosmetic formulation.
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Caption: A flowchart showing a generalized workflow for the analysis of Propylene Glycol
Isoceteth-3 Acetate in a product matrix.
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Applications and Biological Activity

The primary documented application of Propylene Glycol Isoceteth-3 Acetate is within the
cosmetics and personal care industry as a skin conditioning agent and emulsifier.[1]

There is currently a lack of publicly available research on the specific biological activity of
Propylene Glycol Isoceteth-3 Acetate or its application in drug development and delivery.
While propylene glycol itself is used as a vehicle in some pharmaceutical formulations and has
been studied for its effects on drug penetration, specific data for this ester derivative is not
available.

Safety Information

A formal safety assessment of Propylene Glycol Isoceteth-3 Acetate has not been published.
However, its parent ingredient, propylene glycol, is generally considered safe for use in
cosmetics. As with any chemical, it is recommended to handle Propylene Glycol Isoceteth-3
Acetate in accordance with standard laboratory safety procedures.

Disclaimer: This document is intended for informational purposes for a technical audience and
is based on publicly available data. Further research and validation are necessary for any
specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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